Cas no 1806056-42-7 (3,4-Bis(trifluoromethyl)-2-methoxybenzyl chloride)
3,4-Bis(trifluoromethyl)-2-methoxybenzyl chloride Chemical and Physical Properties
Names and Identifiers
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- 3,4-Bis(trifluoromethyl)-2-methoxybenzyl chloride
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- Inchi: 1S/C10H7ClF6O/c1-18-8-5(4-11)2-3-6(9(12,13)14)7(8)10(15,16)17/h2-3H,4H2,1H3
- InChI Key: ZWPCNVLYESYYNU-UHFFFAOYSA-N
- SMILES: ClCC1C=CC(C(F)(F)F)=C(C(F)(F)F)C=1OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 277
- XLogP3: 4.1
- Topological Polar Surface Area: 9.2
3,4-Bis(trifluoromethyl)-2-methoxybenzyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013010785-1g |
3,4-Bis(trifluoromethyl)-2-methoxybenzyl chloride |
1806056-42-7 | 97% | 1g |
1,564.50 USD | 2021-06-25 |
3,4-Bis(trifluoromethyl)-2-methoxybenzyl chloride Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on 3,4-Bis(trifluoromethyl)-2-methoxybenzyl chloride
3,4-Bis(trifluoromethyl)-2-methoxybenzyl Chloride: A Comprehensive Overview
The compound 3,4-Bis(trifluoromethyl)-2-methoxybenzyl chloride (CAS No. 1806056-42-7) is a highly specialized organic chemical with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzyl group substituted with trifluoromethyl groups at the 3 and 4 positions and a methoxy group at the 2 position. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable precursor in the synthesis of advanced materials and pharmaceuticals.
Recent studies have highlighted the importance of 3,4-Bis(trifluoromethyl)-2-methoxybenzyl chloride in the development of high-performance polymers. Researchers have demonstrated that this compound can serve as an effective monomer for the synthesis of fluoropolymers, which exhibit exceptional thermal stability and chemical resistance. These polymers find applications in aerospace, electronics, and industrial coatings where durability under extreme conditions is paramount.
In addition to its role in polymer chemistry, 3,4-Bis(trifluoromethyl)-2-methoxybenzyl chloride has gained attention in the field of drug discovery. Its ability to act as a versatile building block in medicinal chemistry has been exploited to design bioactive molecules with potential therapeutic applications. For instance, studies have shown that derivatives of this compound can modulate key biological pathways involved in cancer and inflammatory diseases.
The synthesis of 3,4-Bis(trifluoromethyl)-2-methoxybenzyl chloride typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. These improvements are critical for scaling up production to meet the growing demand from various industries.
From an environmental standpoint, understanding the degradation pathways of 3,4-Bis(trifluoromethyl)-2-methoxybenzyl chloride is essential for assessing its ecological footprint. Studies have shown that this compound undergoes hydrolysis under specific conditions, yielding byproducts that are less harmful to ecosystems. This knowledge is vital for developing sustainable practices in its manufacturing and disposal.
Moreover, the integration of computational chemistry tools has provided deeper insights into the electronic structure and reactivity of 3,4-Bis(trifluoromethyl)-2-methoxybenzyl chloride. Advanced quantum mechanical calculations have revealed how the trifluoromethyl groups influence the molecule's electronic distribution, thereby affecting its reactivity in various chemical transformations. Such insights are invaluable for designing more efficient synthetic routes and predicting the behavior of related compounds.
In conclusion, 3,4-Bis(trifluoromethyl)-2-methoxybenzyl chloride stands as a testament to the ingenuity of modern chemistry. Its unique properties and versatile applications continue to drive innovation across multiple disciplines. As research progresses, we can expect even more groundbreaking uses for this compound, further solidifying its importance in both academic and industrial settings.
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